7-Methoxy-2H-spiro[1-benzofuran-3,4'-piperidine] hydrochloride

• IUPAC Name: 7-methoxyspiro[2H-1-benzofuran-3,4'-piperidine];hydrochloride
• InChI: InChI=1S/C13H17NO2.ClH/c1-15-11-4-2-3-10-12(11)16-9-13(10)5-7-14-8-6-13;/h2-4,14H,5-9H2,1H3;1H
• InChI Key: IXADRMYCEPZMNK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OCC23CCNCC3.Cl
• Molecular Formula: C13H18ClNO2
• Molecular Weight: 255.74 g/mol
• CAS No.: 1822842-34-1

Description

7-Methoxy-2H-spiro[1-benzofuran-3,4'-piperidine] hydrochloride, also known as MBP, is a synthetic compound that has been widely used in scientific research. It belongs to the class of spirocyclic compounds and has a unique structure that allows it to interact with various biological targets.

Scientific Research Applications

Receptor Affinity and Selectivity

A series of spiro[[2]benzopyran-1,4'-piperidines] and spiro[[2]benzofuran-1,4'-piperidines] were synthesized to investigate their affinity for σ1- and σ2-receptors using radioligand binding assays. The results indicated that certain structural features, such as a benzyl residue at the piperidine nitrogen atom and a methoxy group in position 3, are favorable for high σ1-receptor affinity. Among these, 1'-benzyl-3-methoxy-3,4-dihydrospiro[[2]benzopyran-1,4'-piperidine] and 1'-benzyl-3-methoxy-3H-spiro[[2]benzofuran-1,4'-piperidine] emerged as potent σ1-ligands with low nanomolar interaction ranges and displayed excellent selectivity towards σ2-receptors (C. Maier & B. Wünsch, 2002; C. Maier & B. Wünsch, 2002).

Pharmacological Evaluation and Metabolism

The potent sigma1 receptor ligand 1'-benzyl-3-methoxy-3H-spiro[[2]benzofuran-1,4'-piperidine] was pharmacologically characterized, displaying significant sigma1/sigma2 selectivity and analgesic activity against neuropathic pain in the capsaicin pain model. It was rapidly metabolized by rat liver microsomes, with an N-debenzylated metabolite and a hydroxylated metabolite being the major products. This study highlights its potential as a sigma1 receptor antagonist with rapid metabolism, suggesting avenues for developing metabolically more stable sigma1 ligands (C. Wiese et al., 2009).

Neuroimaging Potential

Evaluation of spirocyclic 3-(3-fluoropropyl)-2-benzofurans as sigma1 receptor ligands for neuroimaging with positron emission tomography (PET) identified N-benzyl derivative 7a (WMS-1813) as having high sigma(1) receptor affinity and selectivity. This compound showed fast and sufficient brain uptake in mice, validated through blocking studies with haloperidol, indicating its utility as a PET tracer for imaging sigma1 receptors in vivo. This work emphasizes the importance of structural derivatives of 7-Methoxy-2H-spiro[1-benzofuran-3,4'-piperidine] hydrochloride in developing effective neuroimaging agents (Eva Grosse Maestrup et al., 2009).